![molecular formula C16H24N8O B5604589 5-propyl-1'-(2H-tetrazol-2-ylacetyl)-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]](/img/structure/B5604589.png)
5-propyl-1'-(2H-tetrazol-2-ylacetyl)-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Compounds like "5-propyl-1'-(2H-tetrazol-2-ylacetyl)-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]" belong to a class of chemically interesting molecules due to their spiro configuration and potential pharmacological activities. The spiro linkage, which involves the connection of two cyclic systems at a single atom, often imparts unique physical and chemical properties to these molecules.
Synthesis Analysis
The synthesis of related spiro compounds typically involves multi-step reactions, including key strategies like three-component condensations, cross-metathesis reactions, and cyclization steps. For instance, the synthesis of a series of tropane-3-spiro-4'(5')-imidazolines demonstrated the use of 1H and 13C NMR spectroscopy for structural confirmation and X-ray diffraction for crystal structure determination (Whelan et al., 1995).
Molecular Structure Analysis
Structural and conformational analysis is often conducted using NMR spectroscopy and X-ray diffraction. These techniques provide insights into the molecule's conformation in solution and the solid state, respectively. The mentioned tropane derivatives displayed preferred conformations with their cyclic rings adopting specific conformations that are crucial for their biological activity (Whelan et al., 1995).
Chemical Reactions and Properties
Spiro compounds often undergo specific chemical reactions, including cycloadditions and rearrangements, influenced by their unique structural features. For example, 6-Arylidene-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5(6Н)-ones reacted with N-alkylazomethine ylides through a [2+3] cycloaddition mechanism to form diastereomeric spiro[imidazo[2,1-b][1,3]thiazole-6,3'-pyrrolidin]-5(6Н)-ones (Saliyeva et al., 2018).
properties
IUPAC Name |
1-(5-propylspiro[6,7-dihydro-1H-imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-yl)-2-(tetrazol-2-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N8O/c1-2-6-23-7-3-13-15(18-11-17-13)16(23)4-8-22(9-5-16)14(25)10-24-20-12-19-21-24/h11-12H,2-10H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APVJIFBYNIAPTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC2=C(C13CCN(CC3)C(=O)CN4N=CN=N4)N=CN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N8O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.42 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.